![molecular formula C15H15N3OS B1196298 N-[3-(6-imidazo[2,1-b]thiazolyl)phenyl]butanamide](/img/structure/B1196298.png)
N-[3-(6-imidazo[2,1-b]thiazolyl)phenyl]butanamide
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Overview
Description
N-[3-(6-imidazo[2,1-b]thiazolyl)phenyl]butanamide is a member of imidazoles.
Scientific Research Applications
Antitumor and Pharmacological Properties
- Andreani et al. (1996) investigated the synthesis of imidazo[2,1-b]thiazole guanylhydrazones, including derivatives of N-[3-(6-imidazo[2,1-b]thiazolyl)phenyl]butanamide, and their antitumor and positive inotropic activities. They found that derivatives bearing a phenyl ring at the 6 position exhibited significant antitumor activity both in vitro and in vivo (Andreani et al., 1996).
Anthelmintic and Anti-inflammatory Activities
- Shetty et al. (2010) synthesized novel imidazo[2,1-b]thiazole sulfides and sulfones, demonstrating their effectiveness in anthelmintic and anti-inflammatory activities (Shetty, Khazi, & Ahn, 2010).
Cerebrovasodilatation and Anticonvulsant Activities
- Barnish et al. (1980) described a series of imidazo[2,1-b]thiazolesulfonamide carbonic anhydrase inhibitors, demonstrating their potential in cerebrovasodilatation and anticonvulsant activities. These compounds, due to their lipophilicity, are able to penetrate the central nervous system more effectively (Barnish et al., 1980).
Lipoxygenase Inhibitory Activity
- Aziz‐ur‐Rehman et al. (2016) prepared N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, finding moderately good activities against the lipoxygenase enzyme, suggesting potential for anti-inflammatory applications (Aziz‐ur‐Rehman et al., 2016).
Antimicrobial Activities
- Shankerrao et al. (2017) synthesized imidazo[2,1-b][1,3]thiazole derivatives of benzofuran and evaluated them for antimicrobial activities, with some compounds exhibiting promising results (Shankerrao, Bodke, & Santoshkumar, 2017).
Catalytic and Synthetic Applications
- Zhu et al. (2014) developed a palladium-catalyzed direct C-H arylation of imidazo[2,1-b]thiazoles, offering a convenient method for synthesizing biologically active derivatives (Zhu et al., 2014).
properties
Molecular Formula |
C15H15N3OS |
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Molecular Weight |
285.4 g/mol |
IUPAC Name |
N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)butanamide |
InChI |
InChI=1S/C15H15N3OS/c1-2-4-14(19)16-12-6-3-5-11(9-12)13-10-18-7-8-20-15(18)17-13/h3,5-10H,2,4H2,1H3,(H,16,19) |
InChI Key |
GSAMIDYKOPEHCV-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)NC1=CC=CC(=C1)C2=CN3C=CSC3=N2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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